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Compound of Interest

Compound Name: 4-(Decyloxy)benzamide

CAS No.: 156239-54-2

Cat. No.: B134599

Get Quote

Executive Summary
4-(Decyloxy)benzamide (C₁₇H₂₇NO₂) is a lipophilic benzamide derivative distinguished by its

ten-carbon (decyl) alkoxy chain. Unlike short-chain analogs, this compound occupies a critical

"lipophilic sweet spot," enabling it to penetrate lipid bilayers and interact with membrane-bound

enzymes effectively.

Its primary pharmacological interest lies in the inhibition of Acyl-CoA:Cholesterol

Acyltransferase (ACAT), a key enzyme in cholesterol metabolism. By preventing the

esterification of cholesterol, it serves as a potential therapeutic agent for atherosclerosis and

hypercholesterolemia.[1] Secondarily, the compound exhibits antimicrobial activity via

membrane disruption and acts as a mesogenic core in the synthesis of functional liquid crystals

for drug delivery systems.

Chemical Profile & Properties
The bioactivity of 4-(Decyloxy)benzamide is governed by its amphiphilic structure: a polar

benzamide head group capable of hydrogen bonding and a hydrophobic decyl tail that anchors

it in lipid environments.
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Property Value / Description Relevance

IUPAC Name 4-(Decyloxy)benzamide Standard nomenclature

Molecular Formula C₁₇H₂₇NO₂

Molecular Weight 277.40 g/mol
Small molecule drug range

(<500 Da)

LogP (Predicted) ~5.2 - 5.8
High lipophilicity; indicates

strong membrane partitioning

H-Bond Donors 2 (Amide NH₂)
Critical for enzyme active site

binding

H-Bond Acceptors 2 (Amide C=O, Ether O) Receptor interaction points

Physical State Crystalline Solid
Mesogenic (liquid crystalline)

behavior upon heating

Mechanism of Action (MOA)
Primary Target: ACAT Inhibition
The most significant specific bioactivity of 4-(Decyloxy)benzamide is its inhibition of ACAT

(Acyl-CoA:Cholesterol Acyltransferase). ACAT is an intracellular enzyme located in the rough

endoplasmic reticulum (ER) that catalyzes the formation of cholesteryl esters from cholesterol

and long-chain fatty acyl-CoA.

Mechanism: The decyl chain of the molecule mimics the fatty acyl chain of the natural

substrate (Acyl-CoA), while the benzamide head group occupies the catalytic site, effectively

acting as a competitive inhibitor.

Therapeutic Outcome: Inhibition reduces the accumulation of cholesterol esters in

macrophages (foam cells), a hallmark of early atherosclerosis.

Secondary Target: Membrane Disruption (Antimicrobial)
Like many long-chain 4-alkoxybenzamides, this compound exhibits antimicrobial activity

against Gram-positive bacteria (e.g., S. aureus). The mechanism is non-specific membrane
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disruption:

Insertion: The hydrophobic decyl tail inserts into the bacterial phospholipid bilayer.

Destabilization: Accumulation causes lateral expansion and increased permeability of the

membrane.

Lysis: Loss of transmembrane potential leads to cell death.

MOA Visualization
The following diagram illustrates the dual pathway interaction of 4-(Decyloxy)benzamide.
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Caption: Dual mechanism of action showing competitive inhibition of ACAT (left) and bacterial

membrane disruption (right).

Experimental Protocols
Synthesis of 4-(Decyloxy)benzamide
A robust synthesis protocol ensures high purity, essential for biological evaluation. This method

utilizes the Williamson ether synthesis followed by amidation.

Reagents: 4-Hydroxybenzamide, 1-Bromodecane, Potassium Carbonate (K₂CO₃), DMF

(Dimethylformamide).

Step-by-Step Workflow:

Activation: Dissolve 4-Hydroxybenzamide (1.0 eq) in anhydrous DMF. Add K₂CO₃ (1.5 eq)

and stir at 60°C for 30 minutes to generate the phenoxide anion.

Alkylation: Add 1-Bromodecane (1.1 eq) dropwise.

Reflux: Heat the mixture to 80–90°C for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate

3:1).

Work-up: Pour the reaction mixture into ice-cold water. The product will precipitate as a white

solid.

Purification: Filter the precipitate and recrystallize from Ethanol/Water to yield pure 4-
(Decyloxy)benzamide.

In Vitro ACAT Inhibition Assay
This assay validates the compound's efficacy in preventing cholesterol esterification.

Materials:

Microsomal fraction (source of ACAT enzyme, typically from rat liver).

[¹⁴C]-Oleoyl-CoA (Radiolabeled substrate).
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Exogenous Cholesterol.

Protocol:

Preparation: Incubate microsomal protein (200 µg) with varying concentrations of 4-
(Decyloxy)benzamide (0.1 µM – 100 µM) in potassium phosphate buffer (pH 7.4) for 10

minutes at 37°C.

Initiation: Add [¹⁴C]-Oleoyl-CoA to initiate the reaction.

Incubation: Incubate for 10 minutes at 37°C.

Termination: Stop reaction by adding Chloroform:Methanol (2:1).

Quantification: Extract lipids, separate via Thin Layer Chromatography (TLC), and quantify

the radiolabeled Cholesteryl Oleate formed using a scintillation counter.

Calculation: Determine IC₅₀ (concentration inhibiting 50% of enzyme activity).

Structure-Activity Relationship (SAR)
The chain length of the alkoxy group is the critical determinant of bioactivity.

Chain Length Compound Bioactivity Profile

C1 - C4 Methoxy/Butoxy

Low lipophilicity; weak

membrane interaction; poor

ACAT inhibition.

C10 Decyloxy

Optimal balance. High affinity

for ACAT active site; moderate

solubility; effective membrane

permeation.

C14 - C18 Myristyloxy/Octadecyloxy

Extremely lipophilic; prone to

aggregation/precipitation;

reduced bioavailability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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